Ethyl 2-[3,5-bis(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate

• IUPAC Name: ethyl 2-[3,5-bis(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C14H10F6N2O2S/c1-2-24-11(23)10-6-25-12(22-10)21-9-4-7(13(15,16)17)3-8(5-9)14(18,19)20/h3-6H,2H2,1H3,(H,21,22)
• InChI Key: XVMMOQDJQNFUPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C14H10F6N2O2S
• Molecular Weight: 384.30 g/mol

Description

The compound seems to be a derivative of 3,5-Bis(trifluoromethyl)aniline, which is known to be a highly efficient monodentate transient directing group for the palladium-catalyzed direct dehydrogenative cross-coupling of benzaldehydes with arenes.

Scientific Research Applications

Synthesis of Trifluoromethyl Heterocycles

Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, a related compound, serves as a highly versatile intermediate for synthesizing a wide range of trifluoromethyl heterocycles. Using rhodium(II) or copper(II) catalyzed carbene X-H insertion reactions, researchers have successfully synthesized trifluoromethyl-oxazoles, thiazoles, imidazoles, 1,2,4-triazines, and pyridines, showcasing the compound's utility in creating diverse trifluoromethylated heterocycles either directly or with minimal steps (Honey et al., 2012).

Michael-like Addition Strategy

Ethyl 4-(trifluoromethyl)-2-vinylthiazole-5-carboxylate has been utilized as a precursor for synthesizing ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate analogs through Michael-like addition of various secondary amines. This strategy demonstrates the compound's role in facilitating the synthesis of aminoethylthiazole derivatives, which could have implications in drug discovery and materials science (Boy & Guernon, 2005).

Coordination Polymers and Metal Complexes

Research has also focused on the synthesis and structural diversity of coordination polymers and metal complexes. For example, the synthesis of bis(N-ethylbenzimidazol-2-ylmethyl)aniline and its transition metal complexes has been explored. These complexes exhibit significant antioxidative activity, highlighting the potential of related compounds in developing new materials with antioxidant properties (Wu et al., 2015).

Synthetic Modifications and Antimicrobial Study

Ethyl 2-amino-4-methylthiazole-5-carboxylate, another related compound, has been modified and synthesized using readily available materials. These derivatives were tested for their antimicrobial activities against various bacterial and fungal strains. The structure-activity relationship was explored using 3D-QSAR analysis, providing insights into the antimicrobial properties of thiazole derivatives and their potential therapeutic applications (Desai, Bhatt, & Joshi, 2019).